Cas no 10429-30-8 (2-[3-(dimethylamino)propoxy]benzaldehyde)

2-[3-(dimethylamino)propoxy]benzaldehyde structure
10429-30-8 structure
Product Name:2-[3-(dimethylamino)propoxy]benzaldehyde
CAS No:10429-30-8
MF:C12H17NO2
MW:207.268883466721
CID:86412
PubChem ID:2995968
Update Time:2024-11-03

2-[3-(dimethylamino)propoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Dimethylamino)propoxy)benzaldehyde
    • CHEMBRDG-BB 9013384
    • TIMTEC-BB SBB011176
    • 2-(3-Dimethylamino-propoxy)-benzaldehyde
    • 2-[3-(dimethylamino)propoxy]benzaldehyde
    • 2-(2,5-DIMETHYL-PYRROL-1-YL)-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID
    • 2-(3-DiMethylaMinopropoxy)benzaldehyde
    • 2-(3-Dimethylamino-propyloxy)-benzaldehyd
    • 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride 1HCl
    • 2-[3-(dimethylamino)propoxy]benzaldehyde hydrochloride(SALTDATA: HCl)
    • 2-(3-dimethylaminopropoxy)benzal-dehyde
    • SCHEMBL2424933
    • FT-0713272
    • 10429-30-8
    • DTXSID50388163
    • 2-(3-dimethylaminopropoxy)benzaldehyde, AldrichCPR
    • 2-(3-Dimethylaminopropoxyl)benzaldehyde
    • CS-0364427
    • AKOS000101604
    • 2-(3-Dimethylaminopropoxy)bezaldehyde
    • DSHCOEWHRLVOTF-UHFFFAOYSA-N
    • 2-[3-(dimethylamino)-propoxy]benzaldehyde
    • MFCD00128460
    • 2-(3-DIMETHYLaminoproPOXY)-BENZALDEHYDE
    • MDL： MFCD00128460
    • Inchi： 1S/C12H17NO2/c1-13(2)8-5-9-15-12-7-4-3-6-11(12)10-14/h3-4,6-7,10H,5,8-9H2,1-2H3
    • InChI Key： DSHCOEWHRLVOTF-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1C=O)CCCN(C)C

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Color/Form: Yellow liquid.
  • Density: 1.044
  • Boiling Point: 325.4°Cat760mmHg
  • Flash Point: 150.6°C
  • Refractive Index: 1.536
  • PSA: 29.54000
  • LogP: 1.82960
  • Sensitiveness: Air Sensitive
  • Solubility: Not available

2-[3-(dimethylamino)propoxy]benzaldehyde Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • HazardClass：IRRITANT

2-[3-(dimethylamino)propoxy]benzaldehyde Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-[3-(dimethylamino)propoxy]benzaldehyde Pricemore >>

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